(1R,4R)-4-(3-Fluoro-2-nitrophenylamino)cyclohexanol

• IUPAC Name: 4-(3-fluoro-2-nitroanilino)cyclohexan-1-ol
• InChI: InChI=1S/C12H15FN2O3/c13-10-2-1-3-11(12(10)15(17)18)14-8-4-6-9(16)7-5-8/h1-3,8-9,14,16H,4-7H2
• InChI Key: CKXHBHHSQNEOGP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1NC2=C(C(=CC=C2)F)[N+](=O)[O-])O
• Molecular Formula: C12H15FN2O3
• Molecular Weight: 254.26 g/mol

Description

“(1R,4R)-4-(3-Fluoro-2-nitrophenylamino)cyclohexanol” is a chemical compound with the molecular formula C12H15FN2O3. It is used for research purposes.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 254.26. The boiling point and other physical and chemical properties were not available in the search results.

Scientific Research Applications

Applications in Catalytic Processes Cyclohexanol derivatives, such as the one , often serve as intermediates in the synthesis of various industrially significant chemicals. For instance, cyclohexanol and cyclohexanone, produced from the oxidation of cyclohexane, are crucial for the manufacture of nylon 6 and nylon 6,6. These processes utilize heterogeneous catalysts, including metal salts like cobalt, gold, and silver, to improve selectivity and conversion rates despite the challenges posed by selectivity and byproduct formation (Priyank Khirsariya & Rajubhai Mewada, 2014). Advances in catalysis aim to enhance the efficiency and selectivity of such reactions, which may involve compounds with functionalities similar to "(1R,4R)-4-(3-Fluoro-2-nitrophenylamino)cyclohexanol."

Development of Fluorophores

Fluorophores incorporating fluorine atoms, similar to the fluoro group in the compound of interest, are widely studied for their enhanced optical properties. Such modifications can lead to improved brightness, stability, and photophysical properties, making these compounds ideal for use in molecular imaging and fluorescence-based sensing technologies. Research in this area focuses on designing fluorophores that offer better performance for biological imaging and diagnostics, underscoring the importance of structural modifications for specific applications (Raphael E. Alford et al., 2009).

Safety and Hazards

According to the Safety Data Sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed cautiously with water. If swallowed, the mouth should be rinsed and a poison center or doctor should be contacted if the person feels unwell. In case of fire, appropriate extinguishing media suitable for surrounding facilities should be used.